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Compound Name: 1-Phenethylpiperidin-4-amine

Cat. No.: B1337405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Anilino-N-phenethylpiperidine, commonly known as 4-ANPP or despropionyl fentanyl, is a

compound of significant interest in forensic science, toxicology, and regulatory affairs. While

structurally related to the potent synthetic opioid fentanyl, extensive research has

demonstrated that 4-ANPP is pharmacologically inactive, exhibiting no significant psychoactive

effects.[1][2] Its primary relevance lies in its dual role as a direct chemical precursor in the illicit

synthesis of fentanyl and its analogues, and as a minor metabolite of these same compounds.

[2][3] The presence of 4-ANPP in forensic samples serves as a critical marker for exposure to

or the use of illicitly manufactured fentanyl. This technical guide provides a comprehensive

overview of the chemical properties, synthesis, metabolism, and analytical detection of 4-

ANPP.

Chemical and Physical Properties
4-ANPP is a synthetic compound characterized by a piperidine ring substituted with aniline and

phenethyl groups.[4] Its chemical and physical properties are crucial for its synthesis,

extraction, and analytical identification.
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Property Value Reference(s)

IUPAC Name
N-Phenyl-1-(2-

phenylethyl)piperidin-4-amine
[5]

Synonyms Despropionyl fentanyl, ANPP [5][6]

CAS Number 21409-26-7 [6]

Molecular Formula C₁₉H₂₄N₂ [6]

Molecular Weight 280.41 g/mol [5]

Appearance
White to off-white crystalline

solid
[4]

Solubility

Soluble in organic solvents

such as acetonitrile, DMSO,

and methanol.

[4][7]

logP (Octanol/Water) 3.806 (Calculated) [8]

Water Solubility
-4.18 (log₁₀ of solubility in

mol/L, Calculated)
[8]

Role in Fentanyl Synthesis
4-ANPP is a key intermediate in several common clandestine synthesis routes for fentanyl,

most notably the Siegfried and Gupta methods.[9] Its formation and subsequent conversion to

fentanyl are critical steps in these illicit manufacturing processes.

Fentanyl Synthesis Pathway via the Siegfried Method
The Siegfried method involves a two-step process to produce fentanyl from N-phenethyl-4-

piperidone (NPP), with 4-ANPP as the intermediate.
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Fentanyl Synthesis via the Siegfried Method.

Experimental Protocol: Acylation of 4-ANPP to Fentanyl
The final step in the Siegfried synthesis is the acylation of 4-ANPP. The following is a

generalized protocol based on published methods.[9][10]

Materials:

4-Anilino-N-phenethylpiperidine (4-ANPP)

Propionyl chloride or propionic anhydride

An inert solvent (e.g., dichloromethane, toluene)

A base (e.g., pyridine, triethylamine) (optional, depending on the method)

Hydrochloric acid (for salt formation)

Sodium hydroxide solution
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Dichloromethane (for extraction)

Water

Procedure:

Dissolve 4-ANPP in an inert solvent such as dichloromethane.

Slowly add propionyl chloride to the solution. The reaction can be exothermic.

The hydrochloric acid generated can be trapped by the tertiary amine on the piperidine ring,

leading to the formation of fentanyl hydrochloride.

After the reaction is complete (typically monitored by TLC or GC-MS), the mixture is diluted

with dichloromethane.

The solution is then washed with an aqueous sodium hydroxide solution, followed by water,

to neutralize any remaining acid and remove water-soluble impurities.

The organic layer is separated, and the aqueous layer may be extracted again with

dichloromethane to maximize yield.

The combined organic phases are shaken with hydrochloric acid to precipitate fentanyl as

the hydrochloride salt.

The resulting fentanyl hydrochloride can be isolated by filtration and purified by

recrystallization.

Metabolism of Fentanyl to 4-ANPP
4-ANPP is a minor metabolite of fentanyl and several of its analogues.[2][3] It is formed through

the hydrolysis of the amide bond. While the primary metabolic pathway for fentanyl is N-

dealkylation to norfentanyl, catalyzed by CYP3A4 enzymes, the specific enzymes responsible

for the amide hydrolysis to 4-ANPP are not as definitively established but it is a recognized

biotransformation.[3][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00238/full
https://axisfortox.com/drug-primer-4-anpp/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6461066/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6461066/
https://cymitquimica.com/cas/21409-26-7/
https://en.wikipedia.org/wiki/4-ANPP
https://webbook.nist.gov/cgi/cbook.cgi?ID=C21409267&Mask=200
https://www.caymanchem.com/product/39715/4-anpp
https://www.chemeo.com/cid/42-148-1/4-Anilino-N-Phenethylpiperidine
https://www.chemeo.com/cid/42-148-1/4-Anilino-N-Phenethylpiperidine
https://www.researchgate.net/publication/232768049_A_Convenient_One-Pot_Synthesis_of_Fentanyl
http://www.lcfi.ulg.ac.be/licence/interros/interro15.html
https://www.researchgate.net/publication/387701098_In_vitro_metabolism_of_seven_arolyl-derived_fentanyl-type_new_psychoactive_substances
https://www.benchchem.com/product/b1337405#understanding-the-pharmacology-of-4-anilino-n-phenethylpiperidine
https://www.benchchem.com/product/b1337405#understanding-the-pharmacology-of-4-anilino-n-phenethylpiperidine
https://www.benchchem.com/product/b1337405#understanding-the-pharmacology-of-4-anilino-n-phenethylpiperidine
https://www.benchchem.com/product/b1337405#understanding-the-pharmacology-of-4-anilino-n-phenethylpiperidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1337405?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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